![molecular formula C10H17Cl2N3O B2641034 4-Methyl-6-(piperidin-3-yloxy)pyrimidine dihydrochloride CAS No. 1707713-93-6](/img/structure/B2641034.png)
4-Methyl-6-(piperidin-3-yloxy)pyrimidine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Chemical Properties
Novel Synthesis Approaches : The development of new synthesis methodologies for pyrimidine derivatives has been a focus, highlighting the importance of these compounds in various research applications. A practical synthesis process for 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, a key intermediate in the preparation of potent deoxycytidine kinase inhibitors, demonstrates innovative approaches to obtaining pyrimidine compounds efficiently (Zhang et al., 2009).
Molecular Dynamics and Quantum Chemical Studies : Investigations into the adsorption and corrosion inhibition properties of piperidine derivatives on the corrosion of iron provide insights into the chemical and physical interactions of these molecules at the atomic level, demonstrating their potential in material science applications (Kaya et al., 2016).
Pharmacological Properties
Antiemetic Agents : Research into pyrimidine derivatives has identified compounds with significant pharmacological profiles, including antiemetic, tranquilizing, and analgesic properties, showcasing their potential in therapeutic applications (Mattioda et al., 1975).
DNA Adduct Mapping : The use of pyrimidine compounds in mapping DNA adducts at nucleotide resolution highlights their utility in genetic and molecular biology studies, providing a method for in vivo mapping of DNA adducts, crucial for understanding UV-induced mutagenesis and its inhibition by transcription factor binding (Pfeifer et al., 1991).
Properties
IUPAC Name |
4-methyl-6-piperidin-3-yloxypyrimidine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O.2ClH/c1-8-5-10(13-7-12-8)14-9-3-2-4-11-6-9;;/h5,7,9,11H,2-4,6H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMPGWLZJOWMPGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)OC2CCCNC2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.